
Methylzinc Chloride: Key Properties & Safety
Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Get Quote

The table below summarizes the essential technical and safety information for a common commercial

preparation of methylzinc chloride [1].

Property Description / Value

Product Name Methylzinc chloride solution [1]

CAS Number 5158-46-3 [1]

Physical Form Liquid (solution) [1]

Concentration 2.0 M in Tetrahydrofuran (THF) [1]

Boiling Point 67 °C (for THF solvent) [1]

Density 1.033 g/mL at 25 °C [1]

Flash Point -17 °C ( ~1.4 °F) - closed cup [1]

Hazard Codes Acute Toxicity, Carcinogenicity, Eye Damage, Flammable Liquid, Skin
Corrosion, Target Organ Toxicity [1]

Target Organs Respiratory system [1]
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Property Description / Value

Personal Protective
Equipment (PPE)

Faceshields, Gloves, Goggles, type ABEK (EN14387) respirator filter
[1]

Experimental Workflow for Handling Air-Sensitive
Reagents

Since detailed protocols for methylzinc chloride were not available, the following diagram outlines a

general workflow for handling air- and moisture-sensitive reagents using standard Schlenk line and glovebox

techniques. This represents best practices in the field.

Start Operation

Prepare and Dry Glassware Assemble Schlenk Apparatus Purge System with Inert Gas

Cool Reaction Flask (if needed) Transfer Reagent via Syringe Proceed with Reaction Quench Reaction Safely

End Operation

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the most critical safety hazard when working with methylzinc chloride solution? The

solution is highly flammable and has an extremely low flash point of -17°C (1.4°F) [1]. All operations must
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be performed under an inert atmosphere, away from any ignition sources such as hot plates, static electricity,

or sparks.

Q2: What type of personal protective equipment (PPE) is required? The supplier mandates faceshields,

gloves, and goggles for basic protection [1]. Due to the potential for damage to the respiratory system, the

use of a Type ABEK respirator is also recommended for handling this substance [1].

Q3: Can I use plastic syringes for reagent transfer? No. The solvent, Tetrahydrofuran (THF), can

permeate and degrade many types of plastics. You should always use glass syringes with tight-fitting metal

needles for the transfer of this and similar organometallic reagents.

Important Disclaimer on Information Gaps

The technical support information created here is based on a single supplier's data sheet [1]. A

comprehensive troubleshooting guide could not be developed because the live search did not yield detailed

experimental procedures, common failure modes, or specific case studies for methylzinc chloride.

For your specific experimental setup, I strongly recommend you:

Consult the full Safety Data Sheet (SDS) from your chemical supplier.

Review the primary scientific literature for detailed protocols using methylzinc chloride in
reactions similar to yours.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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